Cas no 863593-88-8 (N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide)

• Product Name: N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide
• CAS No: 863593-88-8
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 5556229
• Update Time: 2025-06-11

N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide

• Inchi： 1S/C16H15N3OS/c1-3-14(20)18-13-9-11(7-6-10(13)2)15-19-12-5-4-8-17-16(12)21-15/h4-9H,3H2,1-2H3,(H,18,20)
• InChI Key： LJJWJCRTZZCRQX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=NC3=CC=CN=C3S2)=CC=C1C)(=O)CC

Additional information on N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide

Introduction to N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide (CAS No. 863593-88-8)

N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 863593-88-8, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The molecular framework of this compound incorporates several key functional groups, including a phenyl ring, a thiazole moiety, and a propamide side chain, which collectively contribute to its unique chemical properties and biological activities.

The structural composition of N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide is a testament to the ingenuity of modern organic synthesis. The presence of the 1,3-thiazole ring and the bpyridin moiety within the molecule suggests potential interactions with biological targets, making it a promising candidate for further investigation. These features are particularly relevant in the context of developing novel therapeutic agents that can modulate biological pathways effectively.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The thiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a bpyridine group into the molecular structure further enhances its potential as a pharmacophore. This combination of functional groups makes N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide a compound of great interest for medicinal chemists.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework. These methods not only enhance the efficiency of synthesis but also allow for the introduction of various substituents that can fine-tune the biological activity of the compound.

One of the most compelling aspects of N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide is its potential as a lead compound for drug discovery. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors involved in disease pathways. The preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes that are implicated in cancer progression. This aligns with the broader trend in pharmaceutical research towards developing targeted therapies that can selectively modulate disease-related pathways.

The role of computational chemistry in understanding the behavior of complex molecules like N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into the binding affinity and specificity of the compound, guiding researchers in optimizing its structure for better efficacy and reduced side effects.

In addition to its potential therapeutic applications, N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide also holds promise for industrial applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of other fine chemicals and materials. The development of new synthetic routes to produce this compound on an industrial scale could open up new avenues for innovation in various sectors.

The future direction of research on N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide is likely to focus on refining its pharmacological profile and exploring new applications. As our understanding of biological systems continues to grow, so too will our ability to design molecules that can interact with these systems in beneficial ways. This compound represents a significant step forward in the quest for novel therapeutic agents that can address unmet medical needs.

In conclusion, N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)propanamide is a remarkable compound with a complex molecular structure that offers numerous opportunities for research and development. Its potential applications in pharmaceuticals and industrial chemistry make it a subject worthy of continued investigation. As scientists continue to unravel the mysteries of molecular interactions, compounds like this one will play a crucial role in shaping the future of medicine and materials science.